1-Oxa-2-silacyclopentane, 2,2-dimethyl-

• CAS No.: 3292-88-4
• Molecular Formula: C5H12OSi
• Molecular Weight: 116.23 g/mol
• IUPAC Name: 2,2-dimethyloxasilolane
• InChI: InChI=1S/C5H12OSi/c1-7(2)5-3-4-6-7/h3-5H2,1-2H3
• InChI Key: LMKIMWCKQVBWGN-UHFFFAOYSA-N
• Canonical SMILES: C[Si]1(CCCO1)C

Description

1-Oxa-2-silacyclopentane, 2,2-dimethyl- is a five-membered heterocyclic compound containing one oxygen (O) and one silicon (Si) atom in its ring structure. The silicon atom is substituted with two methyl groups (2,2-dimethyl), which confer steric hindrance and influence the compound’s reactivity and stability. Such compounds are of interest in polymer chemistry due to their propensity for ring-opening polymerization, though isolation often requires stabilizing substituents .

Comparison with Similar Compounds

1-Aza-2-silacyclopentanes

Structural Differences :

• Heteroatom Composition : Replaces oxygen with nitrogen (N) in the ring, forming an Si-N bond instead of Si-O.
• Substituents: Often synthesized with alkoxy or amino groups (e.g., 3-aminopropyltriethoxysilane derivatives) .

Reactivity and Stability :

• Ring-Opening Polymerization : 1-Aza-2-silacyclopentanes readily undergo ring-opening polymerization but are typically isolated only as N-substituted derivatives to prevent decomposition .
• Reactivity with Isocyanates : Phenylisocyanate inserts into Si-N bonds, forming seven-membered heterocycles or reacting with N-H bonds, leading to complex insertion products .
• Applications : Used as adhesive promoters in coatings and polymer modification due to Si-N bond versatility .

Comparison with Target Compound :

• The Si-O bond in 1-oxa-2-silacyclopentane likely offers greater thermodynamic stability compared to Si-N bonds, reducing susceptibility to ring-opening reactions.
• Dimethyl substituents on silicon in the target compound may further enhance steric protection, limiting unwanted side reactions.

1,3-Dioxa-2-silacyclopentane, 4-(chloromethyl)-2,2-dimethyl-

Structural Differences :

• Heteroatom Composition : Contains two oxygen atoms (1,3-dioxa) and one silicon atom in the ring.
• Substituents : Features a chloromethyl (-CH2Cl) group at the 4-position and two methyl groups on silicon .

Molecular Properties :

• Formula : C₅H₁₁ClO₂Si (vs. C₅H₁₀OSi for the target compound, inferred).
• Molecular Weight : 166.68 g/mol .

Generalized Comparison Table

Property	1-Oxa-2-silacyclopentane, 2,2-dimethyl-	1-Aza-2-silacyclopentanes	1,3-Dioxa-2-silacyclopentane, 4-(chloromethyl)-2,2-dimethyl-
Heteroatoms	O, Si	N, Si	O (×2), Si
Key Substituents	2,2-dimethyl on Si	N-alkyl/aryl groups	2,2-dimethyl on Si; 4-chloromethyl
Molecular Formula	C₅H₁₀OSi (inferred)	Varies (e.g., C₆H₁₃NSi)	C₅H₁₁ClO₂Si
Reactivity	Moderate (sterically hindered)	High (prone to ring-opening)	High (chloromethyl enables substitution)
Stability	High (Si-O bond strength)	Low (requires N-substitution for isolation)	Moderate (additional O may increase strain)
Applications	Polymer precursors, coatings	Adhesives, polymer modifiers	Functionalized polymers, crosslinking

Research Findings and Trends

• Synthetic Challenges : Cyclic silacyclopentanes often require tailored substituents for isolation. For example, N-substitution is critical for stabilizing 1-aza-2-silacyclopentanes , while dimethyl groups on silicon enhance the stability of the target compound.
• Reactivity Insights : The Si-O bond’s resilience in 1-oxa-2-silacyclopentane contrasts with the lability of Si-N bonds, making the former more suitable for applications requiring prolonged stability.
• Functionalization Potential: Chloromethyl-substituted derivatives (e.g., 1,3-dioxa-2-silacyclopentane) highlight the role of substituents in diversifying reactivity for niche applications .

Q & A

Q. What emerging methodologies (e.g., AI, microfluidics) could accelerate the discovery of novel 1-Oxa-2-silacyclopentane applications?

• Methodological Answer : Implement autonomous robotic platforms for high-throughput screening of reaction conditions. Train neural networks on existing silacyclopentane datasets to predict unexplored synthetic pathways. Develop microfluidic reactors with in-line IR/Raman sensors for real-time reaction monitoring .

Data Presentation Example

Property	Technique	Key Parameters	Reference
Thermal Stability	TGA/DSC	Decomposition onset (°C), ΔH (kJ/mol)
Surface Adsorption Kinetics	QCM/AFM	Frequency shift (Hz), adhesion force (nN)
Catalytic Activity	SPR/Kinetic Analysis	Turnover frequency (h⁻¹), activation energy